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Compound of Interest

Compound Name: C.I. Pigment Yellow 74

Cat. No.: B1669072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available health and safety data for

C.I. Pigment Yellow 74 (CAS No. 6358-31-2), a monoazo pigment used in various industrial

applications. This document summarizes key toxicological endpoints, presents quantitative

data in structured tables, and details experimental methodologies for critical studies to support

informed risk assessment and safe handling practices.

Toxicological Data Summary
The following tables summarize the key quantitative toxicological data for C.I. Pigment Yellow
74 based on available studies.

Table 1: Acute Toxicity
Endpoint Species Route Value Reference

LD50 Rat Oral >5000 mg/kg bw [1]

Table 2: Skin and Eye Irritation
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Endpoint Species Guideline Result
Classificati
on

Reference

Skin Irritation Rabbit OECD 404

Primary

Irritation

Index: 0.0

Non-irritant [2]

Eye Irritation Rabbit OECD 405

Highest Total

Mean Score:

7.3

Minimally

Irritating
[3]

Table 3: Genotoxicity
Assay Test System

Metabolic
Activation

Result Reference

Bacterial

Reverse

Mutation Assay

(Ames Test)

Salmonella

typhimurium

strains TA97,

TA98, TA100,

TA1535

With and without

S9
Negative [4]

Table 4: Sensitization and Carcinogenicity
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Endpoint Data Availability Summary

Skin Sensitization No quantitative data found

Some sources suggest a

potential for skin sensitization,

but no definitive study using a

validated method like the Local

Lymph Node Assay (LLNA)

was identified.[5][6]

Carcinogenicity
No long-term bioassay data

found

C.I. Pigment Yellow 74 is not

listed as a carcinogen by major

regulatory agencies such as

IARC, NTP, or OSHA.

However, no specific long-term

carcinogenicity studies in

animals were identified.[7]

Experimental Protocols
Bacterial Reverse Mutation Assay (Ames Test) for C.I.
Pigment Yellow 74
The genotoxicity of C.I. Pigment Yellow 74 was assessed using the Salmonella typhimurium

histidine reverse mutation assay (Ames test) as part of a large screening program. The

following protocol is based on the methodology described by Zeiger et al. (1988).[4]

Objective: To evaluate the mutagenic potential of C.I. Pigment Yellow 74 by measuring its

ability to induce reverse mutations at the histidine locus in various strains of Salmonella

typhimurium.

Test System:

Bacterial Strains:Salmonella typhimurium strains TA97, TA98, TA100, and TA1535. These

strains are designed to detect different types of mutations (frameshift and base-pair

substitutions).
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Metabolic Activation System: Aroclor 1254-induced rat liver S9 fraction was used to simulate

mammalian metabolism. Tests were conducted both with and without the S9 mix.

Methodology:

Dose Range Finding: A preliminary toxicity test was performed to determine the appropriate

concentration range of C.I. Pigment Yellow 74.

Plate Incorporation Assay:

0.1 mL of an overnight bacterial culture, 0.1 mL of the test substance solution (at various

concentrations), and 0.5 mL of S9 mix or buffer were added to 2.0 mL of molten top agar.

The mixture was vortexed and poured onto the surface of minimal glucose agar plates.

Incubation: The plates were incubated at 37°C for 48-72 hours.

Scoring: The number of revertant colonies (his+) on each plate was counted. A positive

response is defined as a reproducible, dose-related increase in the number of revertant

colonies.

Results for C.I. Pigment Yellow 74: The study concluded that C.I. Pigment Yellow 74 was not

mutagenic in any of the tested Salmonella typhimurium strains, either with or without metabolic

activation.[4]
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Preparation

Assay Procedure Data Analysis
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Glucose Agar Plates
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Count Revertant
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Determine Mutagenic
Potential

Click to download full resolution via product page

Caption: Workflow for the Bacterial Reverse Mutation Assay (Ames Test).
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Animal Preparation

Test Substance Application

Observation and Scoring

Select Healthy
Albino Rabbits

Clip Fur from
Dorsal Area

Apply 0.5g of C.I. Pigment Yellow 74
to a 6 cm² Area of Skin

Cover with Gauze Patch
and Semi-Occlusive Dressing

4-Hour Exposure Period

Remove Patch and
Clean the Skin

Observe for Erythema and Edema at
1, 24, 48, and 72 Hours

Score Dermal Reactions
(Draize Scale)

Calculate Primary
Irritation Index (PII)

Classify Irritation Potential
Based on PII

Click to download full resolution via product page

Caption: Experimental workflow for the OECD 404 Skin Irritation Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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